Cas no 2228320-06-5 (3-(4-fluoro-3-nitrophenyl)methylazetidin-3-ol)

• Product Name: 3-(4-fluoro-3-nitrophenyl)methylazetidin-3-ol
• CAS No: 2228320-06-5
• MF: C₁₀H₁₁FN₂O₃
• MW: 226.204345941544
• CID: 6455907
• PubChem ID: 165716674
• Update Time: 2025-05-20

3-(4-fluoro-3-nitrophenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-3-nitrophenyl)methylazetidin-3-ol
• 2228320-06-5
• EN300-1821643
• 3-[(4-fluoro-3-nitrophenyl)methyl]azetidin-3-ol

• Inchi： 1S/C10H11FN2O3/c11-8-2-1-7(3-9(8)13(15)16)4-10(14)5-12-6-10/h1-3,12,14H,4-6H2
• InChI Key： GZEQNCLQBQKSOF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])CC1(CNC1)O

Computed Properties

• Exact Mass: 226.07537038g/mol
• Monoisotopic Mass: 226.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.1Ų

Additional information on 3-(4-fluoro-3-nitrophenyl)methylazetidin-3-ol

Introduction to 3-(4-fluoro-3-nitrophenyl)methylazetidin-3-ol (CAS No: 2228320-06-5)

3-(4-fluoro-3-nitrophenyl)methylazetidin-3-ol (CAS No: 2228320-06-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural framework, combines a fluoro-substituted nitrophenyl group with an azetidinone core, making it a promising candidate for further exploration in drug discovery and development. The presence of both fluorine and nitro functional groups enhances its potential bioactivity, making it an intriguing subject for synthetic modifications and biological evaluations.

The molecular structure of 3-(4-fluoro-3-nitrophenyl)methylazetidin-3-ol consists of a benzene ring substituted with a fluorine atom at the 4-position and a nitro group at the 3-position, attached to a methylazetidinone moiety. This arrangement not only imparts distinct electronic properties but also opens up possibilities for diverse interactions with biological targets. The azetidinone ring is a key pharmacophore that can be modified to optimize solubility, metabolic stability, and binding affinity to potential therapeutic targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in pharmaceuticals. Among these, azetidinones have shown promise as scaffolds for various bioactive molecules. The compound 3-(4-fluoro-3-nitrophenyl)methylazetidin-3-ol is no exception and has been studied for its potential in modulating biological pathways relevant to inflammation, cancer, and infectious diseases. The fluorine atom at the 4-position of the phenyl ring enhances lipophilicity and metabolic stability, while the nitro group contributes to electron-withdrawing effects that can influence the compound's reactivity and binding interactions.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their pharmacological potential. Virtual screening techniques have been employed to identify promising candidates like 3-(4-fluoro-3-nitrophenyl)methylazetidin-3-ol that exhibit favorable interactions with target enzymes and receptors. These computational approaches have significantly reduced the time and cost associated with drug discovery, allowing researchers to focus on the most promising leads.

The synthesis of 3-(4-fluoro-3-nitrophenyl)methylazetidin-3-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the preparation of the fluoro-substituted nitrobenzene derivative, followed by its coupling with an azetidinone precursor. Advanced catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have been utilized to enhance reaction efficiency and selectivity. These synthetic strategies are crucial for producing sufficient quantities of the compound for subsequent biological testing.

Biological evaluation of 3-(4-fluoro-3-nitrophenyl)methylazetidin-3-ol has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with various enzymes and receptors, suggesting potential therapeutic applications. For instance, preliminary data indicate that this compound may exhibit inhibitory activity against certain kinases involved in cancer progression. Additionally, its interaction with inflammatory pathways has been explored, highlighting its potential as an anti-inflammatory agent.

The impact of fluorine substitution on the biological activity of pharmaceutical compounds is well-documented. Fluorine atoms can modulate electronic properties, lipophilicity, and metabolic stability, all of which are critical factors in drug design. In the case of 3-(4-fluoro-3-nitrophenyl)methylazetidin-3-ol, the fluorine atom at the 4-position of the phenyl ring likely contributes to enhanced binding affinity to biological targets while also improving pharmacokinetic properties.

The nitro group present in the phenyl ring also plays a significant role in the compound's bioactivity. Nitro groups can serve as pharmacophores that interact with biological targets through hydrogen bonding or electrostatic interactions. Furthermore, nitro groups can be reduced to amino groups under specific conditions, leading to structural modifications that may alter bioactivity. This versatility makes 3-(4-fluoro-3-nitrophenyl)methylazetidin-3-ol a valuable scaffold for further derivatization and optimization.

Current research efforts are focused on refining synthetic methodologies to produce analogs of 3-(4-fluoro-3-nitrophenyl)methylazetidin-3-ol with enhanced bioactivity and improved pharmacokinetic profiles. By systematically modifying substituents on both the phenyl ring and the azetidinone core, researchers aim to identify compounds that exhibit superior therapeutic efficacy while minimizing side effects.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying lead compounds like 3-(4-fluoro-3-nitrophenyl)methylazetidin-3-ol from large libraries of candidate molecules. HTS allows for rapid evaluation of thousands of compounds against various biological targets, enabling researchers to pinpoint promising candidates for further investigation.

In conclusion, 3-(4-fluoro-3-nitrophenyl)methylazetidin - 03 - ol (CAS No: 2228320 - 06 - 5) represents an exciting avenue in pharmaceutical research due to its unique structural features and potential bioactivity . The combination .of fluoro .and .nitro .substituents .on .the .phenyl .ring .provides .a .rich .pharmacological .profile , making it a valuable candidate for further exploration in drug discovery . With ongoing advancements in synthetic chemistry and computational modeling , this compound holds significant promise as a lead structure for developing novel therapeutic agents. p > article > response >